Cas no 1820580-69-5 ((3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1820580-69-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5039771
• PubChem ID: 56972025
• Update Time: 2025-11-05

(3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride
• (+/-)-TRANS-4-(4-METHYL-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• (3R,4S)-rel-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride
• Trans-4-p-tolylpyrrolidine-3-carboxylic acid
• KM5429
• AB0000556
• (+/-)-Trans-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid HCl
• 1423037-43-7
• (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid HCl
• CS-0162317
• F90187
• trans-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride
• MFCD22415308
• 1820580-69-5
• BS-15705
• D81375
• (+/-)-trans-4-(4-Methylphenyl)pyrrolidine-3-carboxylic acid hydrochloride
• AKOS026670421
• (3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid;hydrochloride
• (3R,4S)-4-(4-methylphenyl)pyrrolidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c1-8-2-4-9(5-3-8)10-6-13-7-11(10)12(14)15;/h2-5,10-11,13H,6-7H2,1H3,(H,14,15);1H/t10-,11+;/m1./s1
• InChI Key： TVXRDUVQBHIKHO-DHXVBOOMSA-N
• SMILES： Cl.OC([C@H]1CNC[C@@H]1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride

Introduction to (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1820580-69-5)

(3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride, identified by its CAS number 1820580-69-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The specific stereochemistry of this compound, characterized by the (3R,4S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The< strong>p-Tolyl substituent in the molecule contributes to its unique chemical and pharmacological profile. The presence of a para-substituted tolyl group enhances the compound's solubility and binding affinity, making it a promising candidate for further investigation in medicinal chemistry. This modification has been strategically incorporated to optimize the compound's pharmacokinetic and pharmacodynamic properties, ensuring better efficacy and reduced side effects.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter systems. Specifically, (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride has been investigated for its potential role in modulating dopamine receptors, which are implicated in conditions such as Parkinson's disease and schizophrenia. Preliminary studies suggest that this compound may exhibit neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation.

Furthermore, the< strong>hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for clinical applications. The hydrochloride derivative ensures better solubility in aqueous solutions, facilitating easier formulation into oral or injectable medications. This aspect is particularly important for drug development, as it ensures consistent delivery of the active compound to the target site.

The synthesis of (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as chiral resolution techniques and asymmetric catalysis, have been employed to achieve the desired stereochemical purity. These methods are critical in ensuring that the final product exhibits the intended biological activity without any unwanted side effects.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis of this compound. Molecular modeling studies have helped researchers understand the interactions between different molecular fragments and predict the outcomes of various synthetic pathways. This approach has not only streamlined the synthesis process but also reduced the time and resources required for development.

Evaluation of (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride in preclinical models has revealed promising results regarding its therapeutic potential. Animal studies have demonstrated that this compound can effectively modulate neurotransmitter activity without causing significant toxicity. These findings have encouraged researchers to proceed with further clinical trials to assess its safety and efficacy in human subjects.

The< strong>pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders. Studies have shown that pyrrolidine derivatives can efficiently penetrate this barrier due to their lipophilic nature, allowing them to reach their target sites within the brain. This property makes (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride a valuable candidate for developing new treatments for neurological conditions.

In conclusion, (3R,4S)-4-(p-Tolyl)pyrrolidine-3-carboxylic acid hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structure, characterized by the (3R,4S) configuration and p-Tolyl substituent, contributes to its diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances its stability and bioavailability, making it more suitable for clinical applications. Preclinical studies have demonstrated promising results regarding its therapeutic potential, particularly in treating neurological disorders. As research continues to uncover new applications for this compound, it is expected to play a crucial role in future medical treatments.